Cas no 1704260-53-6 (1H-Pyrazol-4-amine, 1-(2-buten-1-yl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)-
• CAS No: 1704260-53-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6518064
• Update Time: 2025-05-25

1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)-

• Inchi： 1S/C7H11N3/c1-2-3-4-10-6-7(8)5-9-10/h2-3,5-6H,4,8H2,1H3
• InChI Key： HZEVMOQKLFLYCB-UHFFFAOYSA-N
• SMILES： N1(CC=CC)C=C(N)C=N1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 269.5±23.0 °C(Predicted)
• pka: 3?+-.0.16(Predicted)

Additional information on 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)-

Recent Advances in the Study of 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- (CAS: 1704260-53-6) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- (CAS: 1704260-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its pyrazole core and butenyl substituent, exhibits unique chemical properties that make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have focused on elucidating its pharmacological profile, synthetic pathways, and potential therapeutic applications.

One of the key areas of research involving 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, with particular efficacy against EGFR and VEGFR2. The study highlighted the compound's ability to modulate kinase activity through competitive binding at the ATP site, suggesting its utility in designing next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a scaffold for antimicrobial agents. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structurally modified versions of 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- showed promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a potential candidate for addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. The new method employs a palladium-catalyzed coupling reaction, which offers advantages in terms of atom economy and environmental impact compared to traditional synthetic approaches. This development is particularly significant for industrial-scale production and further pharmacological evaluation of the compound and its derivatives.

Looking forward, the unique structural features of 1H-Pyrazol-4-amine, 1-(2-buten-1-yl)- (CAS: 1704260-53-6) continue to inspire novel research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality could be leveraged for conjugation with nanoparticles or antibody-drug conjugates. Additionally, computational studies are underway to predict new biological targets and optimize its pharmacokinetic properties. These ongoing efforts underscore the compound's versatility and its growing importance in modern drug discovery pipelines.